Cas no 113512-72-4 (Phenol,3-amino-2,4,6-trifluoro-)

• Product Name: Phenol,3-amino-2,4,6-trifluoro-
• CAS No: 113512-72-4
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 130213
• PubChem ID: 22755991
• Update Time: 2025-04-19

Phenol,3-amino-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-amino-2,4,6-trifluoro-
• Phenol, 3-amino-2,4,6-trifluoro-
• 3-Amino-2,4,6-trifluorophenol
• Phenol, 3-amino-2,4,6-trifluoro-
• SCHEMBL11591491
• Z2044780997
• DTXSID601302584
• 113512-72-4
• EN300-6782522

• Inchi： 1S/C6H4F3NO/c7-2-1-3(8)6(11)4(9)5(2)10/h1,11H,10H2
• InChI Key： JRJOEUOVPLIHLU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1N)F)F)O

Computed Properties

• Exact Mass: 163.02452
• Monoisotopic Mass: 163.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols